Cas no 1805567-45-6 (6-Bromo-4-methoxybenzothiazole)

6-Bromo-4-methoxybenzothiazole is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromo group at the 6-position and a methoxy group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The bromo substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methoxy group contributes to electronic modulation and stability. Its well-defined molecular framework ensures consistent performance in the development of bioactive compounds. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic applications.

6-Bromo-4-methoxybenzothiazole structure

1805567-45-6 structure

Product Name:6-Bromo-4-methoxybenzothiazole

CAS No:1805567-45-6

MF:C₈H₆BrNOS

MW:244.10833978653

MDL:MFCD28741596

CID:4820714

Update Time:2025-05-27

6-Bromo-4-methoxybenzothiazole Chemical and Physical Properties

Names and Identifiers

- COc1cc(Br)cc2scnc12
- 6-Bromo-4-methoxybenzothiazole
- MDL： MFCD28741596
- Inchi： 1S/C8H6BrNOS/c1-11-6-2-5(9)3-7-8(6)10-4-12-7/h2-4H,1H3
- InChI Key： FPICIXDVYIAAMT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)SC=N2)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
XLogP3: 3
Topological Polar Surface Area: 50.4

6-Bromo-4-methoxybenzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A051000332-250mg	6-Bromo-4-methoxybenzothiazole	1805567-45-6	98%	250mg	$776.06	2022-04-01
Alichem	A051000332-500mg	6-Bromo-4-methoxybenzothiazole	1805567-45-6	98%	500mg	$1,295.04	2022-04-01
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